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Compound of Interest

Compound Name: 2-(Difluoromethoxy)-4-fluoroaniline

Cat. No.: B2580475

Disclaimer: Information regarding the specific isomer 2-(Difluoromethoxy)-4-fluoroaniline is
scarce in publicly available scientific literature. This guide provides a detailed overview of the
closely related and better-documented isomer, 4-(Difluoromethoxy)-2-fluoroaniline (CAS No.
1003865-65-3), which serves as a valuable proxy for understanding the physicochemical
characteristics of this class of compounds. This information is intended for researchers,
scientists, and drug development professionals.

Introduction

Substituted anilines are pivotal structural motifs in medicinal chemistry and materials science.
The incorporation of fluorine-containing functional groups, such as the difluoromethoxy group,
can significantly modulate a molecule's pharmacokinetic and physicochemical properties.
These alterations may include enhanced metabolic stability, increased lipophilicity, and
modified binding affinities to biological targets. This document provides a comprehensive
technical overview of the physical and chemical properties of 4-(Difluoromethoxy)-2-
fluoroaniline, a key building block in the synthesis of various functional molecules.

Chemical and Physical Properties

The following tables summarize the key physical and chemical properties of 4-
(Difluoromethoxy)-2-fluoroaniline.
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Identifier Value

IUPAC Name 4-(Difluoromethoxy)-2-fluoroaniline
CAS Number 1003865-65-3

Molecular Formula C7HesF3NO

Molecular Weight 177.12 g/mol

Canonical SMILES C1=CC(=C(C=C1N)F)OC(F)F
Property Value Source
Appearance White to off-white solid [1]

Odor Faint amine-like [1]

Limited in water; soluble in
Solubility ethanol, acetone, and [1]

dimethylformamide.

Thermal Stability Moderate [1]

Experimental Protocols

Plausible Synthesis of 4-(Difluoromethoxy)-2-
fluoroaniline

A common and effective method for the synthesis of substituted anilines is the reduction of the
corresponding nitro compound. The following protocol describes a plausible synthetic route to
4-(Difluoromethoxy)-2-fluoroaniline from its nitro precursor.

Reaction Scheme:
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4-(Difluoromethoxy)-2-fluoro-1-nitrobenzene
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4-(Difluoromethoxy)-2-fluoroaniline

Discovery Phase

Synthesis of
4-(Difluoromethoxy)-2-fluoroaniline

Library Synthesis
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Hit Identification
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Toxicity Assessment

Clinical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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